2-(2-oxo-2-(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)-1-(phenylmethyl)ethyl)hexahydro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-[1-oxo-3-phenyl-1-(2-phenyl-4,5-dihydroimidazol-1-yl)propan-2-yl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C26H27N3O3/c30-24-20-13-7-8-14-21(20)25(31)29(24)22(17-18-9-3-1-4-10-18)26(32)28-16-15-27-23(28)19-11-5-2-6-12-19/h1-6,9-12,20-22H,7-8,13-17H2
• InChI Key: DZHDHAJSPBXVPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C(CC3=CC=CC=C3)C(=O)N4CCN=C4C5=CC=CC=C5

Description

The compound 2-(2-oxo-2-(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)-1-(phenylmethyl)ethyl)hexahydro-1H-isoindole-1,3(2H)-dione is a structurally complex molecule featuring a hexahydroisoindole-1,3-dione core conjugated with a 2-phenyl-4,5-dihydroimidazolyl group and a benzyl-substituted oxoethyl chain.

Biological Activity

The compound 2-(2-oxo-2-(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)-1-(phenylmethyl)ethyl)hexahydro-1H-isoindole-1,3(2H)-dione exhibits significant biological activity across various domains including antimicrobial, anticancer, and anti-inflammatory properties. This article synthesizes findings from diverse sources to provide a comprehensive overview of its biological activities, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{15}N_{3}O_{3}$ with a complex structure featuring both imidazole and isoindole moieties. The presence of these heterocycles is crucial for its biological activity.

Antimicrobial Activity

Research indicates that compounds containing imidazole rings demonstrate substantial antimicrobial properties. For instance, derivatives of imidazole have been shown to inhibit the growth of various bacterial strains such as Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity Against Various Bacteria

Compound	Zone of Inhibition (mm)
2a	20
2b	22
2c	19
Ciprofloxacin (Control)	30

The above table summarizes the zones of inhibition for synthesized derivatives tested against common pathogens, highlighting the efficacy of the compound in comparison to standard antibiotics.

Anticancer Activity

The compound has also been investigated for its anticancer potential. Studies have shown that imidazole derivatives can induce apoptosis in cancer cells. For example, a study reported that compounds similar to the target compound exhibited IC50 values in the low micromolar range against various cancer cell lines .

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	15
A549 (Lung Cancer)	12
HeLa (Cervical Cancer)	10

These results indicate that the compound could serve as a lead for developing new anticancer agents.

Anti-inflammatory Activity

The anti-inflammatory properties of imidazole-containing compounds have been documented extensively. The mechanism often involves inhibition of pro-inflammatory cytokines and modulation of signaling pathways such as NF-kB .

The biological activities of the compound can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Compounds with imidazole rings often act as enzyme inhibitors, which can disrupt metabolic pathways in pathogens or cancer cells.
• Receptor Modulation : The structural features allow for binding to specific receptors involved in inflammatory responses or cancer progression.
• DNA Interaction : Some studies suggest that these compounds can intercalate into DNA, leading to cytotoxic effects in rapidly dividing cells.

Case Study 1: Antimicrobial Efficacy

A study conducted by Jain et al. synthesized several derivatives based on the imidazole framework and evaluated their antimicrobial activity using standard disk diffusion methods. Results indicated that certain derivatives exhibited enhanced activity against resistant strains of bacteria compared to traditional antibiotics .

Case Study 2: Anticancer Potential

In another investigation focusing on the anticancer properties, researchers developed a series of isoindole derivatives and assessed their cytotoxic effects on multiple cancer cell lines. The findings revealed that some derivatives induced significant apoptosis through caspase activation pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related isoindole-1,3-dione derivatives, focusing on synthesis, spectral properties, and biological activity.

Key Observations:

The 2-phenyl-4,5-dihydroimidazole substituent introduces partial saturation, which may alter conformational flexibility compared to fully aromatic imidazoles in Compounds 6 and 16 . Benzyl-oxoethyl chain: Similar to the phenethyl group in Compound (I) , this substituent may enhance lipophilicity, improving membrane permeability.

Synthetic Routes :

• Most analogs (e.g., Compounds 6, 16) are synthesized via condensation of phthalic anhydride derivatives with imidazole-containing amines under reflux in glacial acetic acid . The target compound likely requires similar conditions but with a hydrogenated isoindole precursor.

Biological Activity :

• Electron-withdrawing groups (e.g., sulfonamide in Compound 17c) correlate with enhanced antimicrobial activity in analogs . The benzyl group in the target compound, being electron-neutral, may offer moderate activity unless paired with additional functional groups.